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Compound of Interest

Compound Name: Picfeltarraenin IA

Cat. No.: B048970 Get Quote

Application Notes: Picfeltarraenin IA
Introduction

Picfeltarraenin IA is a triterpenoid compound extracted from the plant Picria fel-terrae Lour.[1]

[2][3] It has garnered significant interest within the research and drug development

communities due to its diverse biological activities. Primarily known for its anti-inflammatory

properties, Picfeltarraenin IA also demonstrates potential as an inhibitor of

acetylcholinesterase (AChE), PI3K, and the epidermal growth factor receptor (EGFR).[1][2][4]

These characteristics make it a valuable compound for investigating cellular signaling

pathways and for potential therapeutic applications in cancer, inflammation, and

neurodegenerative diseases.[2]

Mechanism of Action

Research indicates that Picfeltarraenin IA exerts its anti-inflammatory effects by modulating

key signaling pathways. It has been shown to regulate the release of lipopolysaccharide (LPS)-

induced cytokines in A549 human pulmonary epithelial cells by inhibiting the nuclear factor-κB

(NF-κB) pathway.[1][3][5][6] Specifically, it can suppress the expression of cyclooxygenase-2

(COX2) and the subsequent production of inflammatory mediators like interleukin-8 (IL-8) and

prostaglandin E2 (PGE2).[3][5] Its inhibitory action on AChE, PI3K, and EGFR further broadens

its scope for investigation in various disease models.[1][4]
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Picfeltarraenin IA is typically supplied as a white to off-white solid powder with a purity of 98%

or greater.[1][2][3] Its solubility is a critical factor for the preparation of stock solutions for in vitro

and in vivo studies. While soluble in several organic solvents, Dimethyl Sulfoxide (DMSO) is

most commonly used.

Property Value Citations

Molecular Formula C41H62O13 [1][2][7]

Molecular Weight 762.92 g/mol [1][2][4][7]

Appearance White to off-white powder/solid [1][2]

Purity ≥98% [1][3]

Solubility in DMSO 100 mg/mL (131.08 mM) [2][4]

Common Solvents
DMSO, Pyridine, Methanol,

Ethanol
[1]

Experimental Protocols: Preparation of
Picfeltarraenin IA Stock Solution
This protocol provides a detailed method for preparing a 100 mM stock solution of

Picfeltarraenin IA in DMSO, a concentration that has been successfully used in cell-based

assays.[3]

Materials and Equipment

Picfeltarraenin IA powder (purity ≥98%)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Sterile, amber or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Experimental Workflow Diagram
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Diagram 1: Picfeltarraenin IA Stock Solution Workflow
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Caption: Diagram 1: Workflow for preparing Picfeltarraenin IA stock solution.
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Protocol Steps

Preparation and Equilibration:

Before opening, allow the vial of Picfeltarraenin IA powder to equilibrate to room

temperature for at least 1 hour.[1] This prevents condensation from forming on the

compound.

Perform all steps in a sterile environment (e.g., a laminar flow hood) to prevent

contamination.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Picfeltarraenin IA powder. For example, to prepare

1 mL of a 10 mM solution, you would weigh 7.63 mg. To prepare a 100 mM stock, weigh

76.29 mg.

Calculating Solvent Volume:

Use the following formula to calculate the required volume of DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

Example for a 100 mM Stock Solution from 10 mg of powder:

Mass = 0.010 g

Molecular Weight = 762.92 g/mol

Concentration = 0.1 mol/L

Volume (L) = 0.010 / (762.92 * 0.1) = 0.000131 L = 131 µL

Therefore, add 131 µL of DMSO to 10 mg of Picfeltarraenin IA to yield a 100 mM stock

solution.
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Dissolution:

Add the calculated volume of high-quality, anhydrous DMSO to the vial containing the

Picfeltarraenin IA powder.[2] Using newly opened DMSO is recommended as it is

hygroscopic, and absorbed water can impact solubility.[2]

Cap the vial tightly and vortex thoroughly for 1-2 minutes to mix.

Visually inspect the solution for any undissolved particles. If precipitation is observed,

sonicate the solution in a water bath for 5-10 minutes to aid dissolution.[2][8]

Aliquoting and Storage:

Once the Picfeltarraenin IA is fully dissolved, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile, tightly sealed, light-protecting

vials.[1][2] This minimizes the risk of contamination and degradation from repeated freeze-

thaw cycles.[2]

Store the aliquots protected from light.[2]

For short-term storage (up to 1 month), store at -20°C.[2]

For long-term storage (up to 6 months), store at -80°C.[2]

Quality Control and Best Practices

Solubility Check: Always visually confirm that the compound has fully dissolved before use.

The presence of precipitate indicates that the compound is not fully in solution, which will

affect the accuracy of downstream experimental concentrations.

Same-Day Use: Whenever possible, prepare fresh solutions for immediate use.[1]

Avoid Repeated Freeze-Thaw: Aliquoting is critical to maintaining the stability and activity of

the compound.[2]

Final Concentration: When diluting the stock solution into aqueous media for cell culture

experiments, ensure the final concentration of DMSO is non-toxic to the cells (typically <0.1-

0.5%). Prepare an equivalent DMSO concentration control in your experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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